Cas no 1419101-37-3 (Tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate)

• Product Name: Tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate
• CAS No: 1419101-37-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD23106465
• CID: 4596094
• Update Time: 2024-11-04

Tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate
• 4-hydroxy-1-boc-hexahydrocyclopenta[b]pyrrole
• PB39116
• SB10895
• 1-Boc-4-hydroxy-octahydrocyclopenta[b]pyrrole
• tert-butyl4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate
• tert-butyl 4-hydroxyhexahydrocyclopenta[b]pyrrole-1(2H)-carboxylate
• tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-1-carboxylate
• Tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate

• MDL： MFCD23106465
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-6-8-9(13)4-5-10(8)14/h8-10,14H,4-7H2,1-3H3
• InChI Key： KEZZKTYQLOJDSX-UHFFFAOYSA-N
• SMILES： OC1CCC2C1CCN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.15214353 g/mol
• Monoisotopic Mass: 227.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8
• Molecular Weight: 227.30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids